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Introduction

Leishmaniasis is a neglected tropical disease caused by protozoan parasites of the Leishmania
genus, transmitted through the bite of infected sandflies. The disease presents a spectrum of
clinical manifestations, from self-healing cutaneous lesions to fatal visceral forms. Current
therapeutic options are limited by issues of toxicity, high cost, and increasing parasite
resistance, necessitating the search for novel, effective, and safe antileishmanial agents.[1][2]

Artemisia absinthium L. (wormwood), a plant with a long history in traditional medicine, has
emerged as a promising source of new therapeutic compounds. Absinthin, a sesquiterpenoid
lactone, is one of the major bioactive constituents of this plant. Extracts of A. absinthium, rich in
absinthin and other phytochemicals, have demonstrated significant in vitro and in vivo activity
against various Leishmania species, positioning absinthin and related compounds as potential
candidates for the development of new anti-leishmanial drugs.

Putative Mechanism of Action

While the precise mechanism of action for absinthin itself against Leishmania is still under
investigation, studies on A. absinthium extracts suggest a multi-target approach. One of the
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proposed mechanisms involves the inhibition of essential parasite enzymes. Bioactive
compounds within the extract, such as the flavonoid apigenin, have been identified as potent
inhibitors of Leishmania N-myristoyltransferase (NMT).[2] NMT is a crucial enzyme for the
survival of the parasite as it catalyzes the attachment of myristate to a range of cellular
proteins, a process vital for protein localization and function.[2] Inhibition of NMT disrupts these
essential cellular processes, leading to parasite death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. In vitro efficacy of ethanolic extract of Artemisia absinthium (Asteraceae) against
Leishmania major L. using cell sensitivity and flow cytometry assays - PMC
[pmc.ncbi.nlm.nih.gov]

» 2. Phytochemical profiling and in silico evaluation of Artemisia absinthium compounds
targeting Leishmania N-myristoyltransferase: molecular docking, drug-likeness, and toxicity
analyses - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Absinthin as a potential therapeutic agent for [specific
disease]]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666480#absinthin-as-a-potential-therapeutic-agent-
for-specific-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

